Cas no 2172562-58-0 (1-1-(2,2-dimethylpropyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-1-(2,2-dimethylpropyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one
• CAS No: 2172562-58-0
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5926034
• PubChem ID: 165873741
• Update Time: 2025-05-21

1-1-(2,2-dimethylpropyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,2-dimethylpropyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one
• 1-[1-(2,2-dimethylpropyl)-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
• EN300-1617352
• 2172562-58-0

• Inchi： 1S/C13H22N2O/c1-9(2)11-7-12(10(3)16)15(14-11)8-13(4,5)6/h7,9H,8H2,1-6H3
• InChI Key： DYGXGFKGDXOHOQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C(C)C)=NN1CC(C)(C)C

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-1-(2,2-dimethylpropyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one

Comprehensive Overview of 1-1-(2,2-dimethylpropyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one (CAS No. 2172562-58-0)

In the rapidly evolving field of chemical research and pharmaceutical development, 1-1-(2,2-dimethylpropyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one (CAS No. 2172562-58-0) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole core and tert-butyl substitution, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS number 2172562-58-0 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Its IUPAC name, while complex, reflects the meticulous design behind its synthesis—a hallmark of modern medicinal chemistry. Recent studies highlight its role as a kinase inhibitor precursor, aligning with the growing demand for targeted therapies in oncology and autoimmune diseases. This connection to precision medicine has spurred discussions in academic forums and industry conferences.

From a synthetic chemistry perspective, the incorporation of a 2,2-dimethylpropyl group (neopentyl) enhances steric hindrance, potentially improving metabolic stability—a key consideration in drug design. Meanwhile, the isopropyl substituent at the 3-position of the pyrazole ring may influence binding affinity to biological targets. These features have made the compound a subject of structure-activity relationship (SAR) studies, particularly in the context of small-molecule therapeutics.

Environmental and green chemistry advocates are also examining this compound's synthetic pathways. With sustainability becoming a priority, researchers are exploring catalytic methods to reduce waste in its production. This aligns with broader trends in ESG (Environmental, Social, and Governance) compliance within the chemical industry. Notably, computational tools like AI-driven molecular modeling are being employed to predict its properties, reducing reliance on resource-intensive lab experiments.

The pharmaceutical industry's shift toward fragment-based drug discovery has further elevated the relevance of this molecule. Its low molecular weight (approximately 236 g/mol) and balanced lipophilicity (predicted LogP ~2.8) make it an attractive scaffold for lead optimization. Patent analyses reveal increasing filings around pyrazole derivatives, suggesting commercial potential in treating inflammatory disorders—a response to the rising global prevalence of such conditions.

Analytical challenges associated with 2172562-58-0 have prompted advancements in HPLC and LC-MS techniques. The compound's UV chromophore (λmax ~260 nm) allows for sensitive detection, while its fragmentation pattern aids in structural confirmation. These technical aspects are crucial for quality control in GMP manufacturing, where impurity profiling is strictly regulated.

In material science applications, the compound's thermal stability (decomposition temperature >200°C) and crystallinity have been investigated for organic electronics. Its potential as a ligand in catalytic systems is another active research area, particularly for cross-coupling reactions central to API synthesis. Such multidisciplinary utility underscores why this molecule frequently appears in SciFinder and Reaxys search queries.

Safety assessments indicate that 1-1-(2,2-dimethylpropyl)-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one requires standard laboratory precautions, with no extraordinary hazards reported. This safety profile facilitates its adoption in high-throughput screening platforms. Regulatory databases show compliance with REACH and FDA guidelines for research compounds, though full toxicological data awaits further investigation.

The compound's commercial availability through custom synthesis providers has expanded its accessibility to academic and industrial researchers. Pricing trends reflect the complexity of its multi-step synthesis, typically involving Knorr pyrazole formation followed by N-alkylation. Market analysts note growing demand from CROs (Contract Research Organizations) specializing in hit-to-lead optimization services.

Looking ahead, the integration of machine learning in chemical property prediction may unlock new applications for this pyrazole derivative. As the scientific community prioritizes molecular diversity in screening libraries, compounds like CAS 2172562-58-0 will remain valuable tools for discovering next-generation therapeutics and functional materials.